Cas no 218769-48-3 (L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-3-iodo-O-(phenylmethyl)-)

• Product name: L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-3-iodo-O-(phenylmethyl)-
• CAS No: 218769-48-3
• MF: C₂₁H₂₄NO₅I
• MW: 497.32296
• CID: 1404477
• PubChem ID: 10863980

L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-3-iodo-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-3-iodo-O-(phenylmethyl)-
• (2S)-3-(3-iodo-4-phenylmethoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• SCHEMBL13866652
• 218769-48-3
• DTXSID70446274

• Inchi： InChI=1S/C21H24INO5/c1-21(2,3)28-20(26)23-17(19(24)25)12-15-9-10-18(16(22)11-15)27-13-14-7-5-4-6-8-14/h4-11,17H,12-13H2,1-3H3,(H,23,26)(H,24,25)/t17-/m0/s1
• InChI Key： TYIJVGITXMVGLX-KRWDZBQOSA-N
• SMILES： CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1)OCC2=CC=CC=C2)I)C(=O)O

Computed Properties

• Exact Mass: 497.06952
• Monoisotopic Mass: 497.06992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 84.86